N-Acetylbenzidine
Overview
Description
Chemical Reactions Analysis
- Oxidation : N-Acetylbenzidine can undergo oxidation reactions. For instance, hypochlorous acid (HOCl), a reactive oxidant, can activate ABZ to form a specific DNA adduct called N′-(3′-monophospho-deoxyguanosin-8-yl)-N-acetylbenzidine. This adduct has been detected in peripheral white blood cells of workers exposed to benzidine .
- Peroxygenase Metabolism : Prostaglandin H synthase (PHS) catalyzes the oxidation of ABZ, leading to the formation of 4-nitro-4-acetylaminobiphenyl as the final product .
Scientific Research Applications
Role in N-Acetylation Studies
N-Acetylbenzidine is used to assess metabolism by N-acetyltransferase (NAT) NAT1 and NAT2, which are important for understanding the pharmacokinetics of drugs and carcinogens in humans. Studies have measured the metabolism of benzidine and N-acetylbenzidine using human recombinant NAT1 and NAT2 as well as human liver slices .
Inflammatory Response and Carcinogenesis
Hypochlorous acid (HOCl), a component of the inflammatory response, may activate N-acetylbenzidine to form specific DNA adducts, such as N′-(3′-monophospho-deoxyguanosin-8-yl)-N-acetylbenzidine, which are studied for their role in carcinogenesis .
Benzidine-Induced Bladder Cancer
The formation of DNA adducts like N’-(3’-Monophospho-deoxyguanosin-8-yl)-N-acetylbenzidine by peroxidatic activation of N-acetylbenzidine is thought to be important in the initiation of benzidine-induced bladder cancer in humans. Research in this area assesses the potential formation of these adducts .
Mechanism of Action
Target of Action
N-Acetylbenzidine primarily targets the N-acetyltransferase (NAT) enzymes NAT1 and NAT2 . These enzymes are involved in the metabolism of benzidine and N-acetylbenzidine . The NAT1 enzyme appears to have a higher affinity for N-acetylbenzidine than NAT2 .
Mode of Action
N-Acetylbenzidine interacts with its targets, NAT1 and NAT2, through a process known as N-acetylation . This process involves the transfer of an acetyl group from one molecule (in this case, N-acetylbenzidine) to another . For both benzidine and N-acetylbenzidine, the Km and Vmax values were higher for NAT1 than for NAT2 . This suggests that N-acetylbenzidine is a preferred substrate for NAT1 .
Biochemical Pathways
The primary biochemical pathway affected by N-acetylbenzidine is the N-acetylation pathway . This pathway involves the transfer of an acetyl group from N-acetylbenzidine to the NAT1 and NAT2 enzymes . A higher average acetylation ratio was observed in human liver slices possessing the nat110 compared to the NAT14 allele .
Pharmacokinetics
The pharmacokinetics of N-acetylbenzidine involve its metabolism by the NAT1 and NAT2 enzymes . The Km and Vmax values for N-acetylbenzidine were found to be higher for NAT1 than for NAT2 . This suggests that N-acetylbenzidine is more readily metabolized by NAT1 . The clearance ratios (NAT1/NAT2) for benzidine and N-acetylbenzidine were 54 and 535, respectively .
Result of Action
The result of N-acetylbenzidine’s action is the formation of a specific DNA adduct, N′- (3′-monophospho-deoxyguanosin-8-yl)-N-acetylbenzidine . This adduct is formed when N-acetylbenzidine is activated by hypochlorous acid (HOCl), a chemically reactive oxidant . The formation of this adduct may contribute to carcinogenesis .
Action Environment
The action of N-acetylbenzidine can be influenced by various environmental factors. For example, the presence of other substrates can affect the metabolism of N-acetylbenzidine . In one study, the presence of p-aminobenzoic acid, a NAT1-specific substrate, increased the amount of benzidine and decreased the amount of N-acetylbenzidine produced . This resulted in a decreased ratio of acetylated products .
properties
IUPAC Name |
N-[4-(4-aminophenyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-10(17)16-14-8-4-12(5-9-14)11-2-6-13(15)7-3-11/h2-9H,15H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZQXBXZZSKPMDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4036853 |
Source
|
| Record name | N-Acetylbenzidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4036853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3366-61-8 |
Source
|
| Record name | Acetylbenzidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3366-61-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetylbenzidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003366618 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Acetylbenzidine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=508901 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Acetylbenzidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4036853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(4'-Aminobiphenyl-4-yl)acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-ACETYLBENZIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q1I4IM38KC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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